Cas no 1862708-47-1 ((6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol)

• Product Name: (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol
• CAS No: 1862708-47-1
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5162624
• Update Time: 2025-05-20

(6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol

• Inchi： 1S/C11H20O2/c1-9-4-2-3-6-11(9)7-5-10(8-12)13-11/h9-10,12H,2-8H2,1H3
• InChI Key： KFZXBNDYHMJYDL-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2C)CCC1CO

Additional information on (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol

Introduction to CAS No. 1862708-47-1: (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol

The compound CAS No. 1862708-47-1, commonly referred to as (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a distinctive structural motif that often imparts unique chemical and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research settings. The spiro structure of this molecule, combined with the presence of a methanol group, contributes to its versatility in different chemical reactions and applications.

One of the most notable features of (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol is its potential as a building block in drug discovery and development processes. The spiro structure has been shown to enhance bioavailability and stability in certain drug candidates, making it a valuable component in medicinal chemistry research.

Furthermore, the compound's ability to undergo various functional group transformations has made it a versatile reagent in organic synthesis. Researchers have explored its use in constructing complex molecular frameworks, including those with biological relevance.

In terms of physical properties, (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol exhibits interesting behavior under different conditions, such as solubility profiles and thermal stability, which are critical factors in determining its suitability for various applications.

Recent studies have also highlighted the potential of this compound in materials science, particularly in the development of advanced polymers and materials with tailored properties. Its structural features make it an attractive candidate for designing materials with enhanced mechanical or electronic properties.

The synthesis of (6-Methyl-1-oxaspiro[4.5]decan-2-yl)methanol involves a series of carefully designed reactions that leverage modern synthetic techniques to achieve high yields and purity levels. These methods often involve multi-step processes that require precise control over reaction conditions to ensure the formation of the desired spiro structure.

In conclusion, CAS No. 1862708-47-1, or (6-Methyl-1 oxaspiro[4 5]decan 2 yl)methanol, represents a promising compound with diverse applications across multiple fields. Its unique structural features and versatile chemical properties make it an important subject for ongoing research and development efforts.